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Compound of Interest

Compound Name: 5-Aminopyridine-2-thiol

Cat. No.: B112406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide serves as a comprehensive resource on the chemical entity identified by

CAS number 760117-50-8, also known as 5-Amino-2-pyridineethione or 5-Aminopyridine-2-
thiol. The document outlines the available physicochemical properties of this compound.

However, a thorough investigation of publicly accessible scientific literature and patent

databases reveals a significant gap in knowledge regarding its biological activity, mechanism of

action, and potential therapeutic applications. While the foundational chemical information is

presented, this guide also highlights the current lack of in-depth biological and pharmacological

studies, representing a potential opportunity for novel research in the field of medicinal

chemistry and drug discovery.

Chemical Identity and Properties
The compound with CAS number 760117-50-8 is a substituted pyridine derivative. Its

fundamental chemical properties are summarized in the table below.
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Property Value Citation

CAS Number 760117-50-8 N/A

Chemical Name 5-Amino-2-pyridineethione N/A

Synonyms 5-Aminopyridine-2-thiol N/A

Molecular Formula C₅H₆N₂S N/A

Molecular Weight 126.18 g/mol N/A

Canonical SMILES C1=CC(=CN=C1S)N N/A

InChI Key Not readily available N/A

Structure:

Caption: 2D structure of 5-Amino-2-pyridineethione.

Synthesis and Manufacturing
Detailed, peer-reviewed synthetic procedures specifically for 760117-50-8 are not readily

available in the public domain. However, general methods for the synthesis of aminopyridine

thiols can be inferred from the broader chemical literature. These approaches often involve the

introduction of a thiol group onto an aminopyridine scaffold or the amination of a pyridine-thiol

derivative. The compound is commercially available from various chemical suppliers, indicating

that established manufacturing processes exist.

Biological Activity and Mechanism of Action: A
Knowledge Gap
A comprehensive search of scientific databases and patent literature did not yield any specific

studies detailing the biological activity or mechanism of action of CAS number 760117-50-8.

While the aminopyridine scaffold is a common feature in many biologically active compounds

with diverse therapeutic applications, including as kinase inhibitors, antibacterial agents, and

central nervous system modulators, no such activities have been specifically ascribed to 5-

Amino-2-pyridineethione in published research.
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This lack of data presents both a challenge and an opportunity. For researchers in drug

discovery, this compound could represent an unexplored chemical space. Its structural

similarity to other bioactive molecules suggests that it may possess interesting pharmacological

properties that are yet to be investigated.

Potential Research Directions
Given the absence of biological data, the following experimental workflow is proposed for the

initial screening and characterization of 5-Amino-2-pyridineethione.

Initial Screening Workflow
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Caption: Proposed workflow for biological characterization.
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Conclusion
CAS number 760117-50-8, or 5-Amino-2-pyridineethione, is a readily available chemical

compound with well-defined physical and chemical properties. However, there is a notable

absence of published research on its biological effects. This presents a unique opportunity for

the scientific community to explore the potential of this molecule in various therapeutic areas.

The structural motifs present in the molecule suggest that it could be a valuable starting point

for the development of novel drug candidates. Future research efforts should be directed

towards comprehensive biological screening to uncover its pharmacological profile and

potential mechanisms of action.

To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 760117-
50-8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112406#cas-number-760117-50-8-properties-and-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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